Cas no 827304-08-5 (Phosphonic acid, [1-[(S)-(4-methylphenyl)sulfinyl]ethyl]-, diethyl ester)

Phosphonic acid, [1-[(S)-(4-methylphenyl)sulfinyl]ethyl]-, diethyl ester structure
827304-08-5 structure
Product name:Phosphonic acid, [1-[(S)-(4-methylphenyl)sulfinyl]ethyl]-, diethyl ester
CAS No:827304-08-5
MF:C13H21O4PS
MW:304.342203855515
CID:685419
PubChem ID:13899531

Phosphonic acid, [1-[(S)-(4-methylphenyl)sulfinyl]ethyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, [1-[(S)-(4-methylphenyl)sulfinyl]ethyl]-, diethyl ester
    • 1-[(S)-1-diethoxyphosphorylethylsulfinyl]-4-methylbenzene
    • DTXSID00552054
    • 827304-08-5
    • Inchi: InChI=1S/C13H21O4PS/c1-5-16-18(14,17-6-2)12(4)19(15)13-9-7-11(3)8-10-13/h7-10,12H,5-6H2,1-4H3/t12?,19-/m1/s1
    • InChI Key: UGUSJHBLUZYFKW-FKWGRNQDSA-N
    • SMILES: CCOP(=O)(C(C)S(=O)C1=CC=C(C=C1)C)OCC

Computed Properties

  • Exact Mass: 304.08981732g/mol
  • Monoisotopic Mass: 304.08981732g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.8Ų
  • XLogP3: 1.8

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